Cas no 51784-73-7 (2-(piperidin-4-yl)-1,3-benzothiazole)

2-(Piperidin-4-yl)-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core fused with a piperidine moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The piperidine ring enhances solubility and bioavailability, while the benzothiazole scaffold contributes to its potential as a pharmacophore in drug discovery. Its rigid molecular framework allows for selective interactions with biological targets, particularly in CNS and antimicrobial applications. The compound’s synthetic versatility enables further functionalization, facilitating the development of novel derivatives. High purity grades are available to ensure reproducibility in research and industrial applications.

2-(piperidin-4-yl)-1,3-benzothiazole structure

51784-73-7 structure

Product Name:2-(piperidin-4-yl)-1,3-benzothiazole

CAS No:51784-73-7

MF:C₁₂H₁₄N₂S

MW:218.317961215973

MDL:MFCD01815501

CID:372098

PubChem ID:1477439

Update Time:2025-06-28

2-(piperidin-4-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 2-(Piperidin-4-yl)benzo[d]thiazole
- benzothiazole, 2-(4-piperidinyl)-
- 2-(4-Piperidinyl)-1,3-benzothiazole
- 2-piperidin-4-yl-1,3-benzothiazole
- 2-Piperidin-4-yl-benzothiazole
- 2-(piperidin-4-yl)-1,3-benzothiazole
- MLS001195641
- CCG-185166
- Z56347136
- 2-(4-piperidyl)benzothiazole
- VU0417236-2
- AKOS000122096
- MFCD01815501
- 4-(2-benzothiazolyl)piperdine
- SCHEMBL2710382
- A871190
- SMR000550797
- HMS2883F08
- EN300-02748
- J-506554
- CHEMBL349417
- DTXSID40363121
- 4P-546S
- 4-(benzothiazol-2-yl)-piperidine
- FT-0714942
- 2-(4-piperidinyl)-1,3-benzothiazole, AldrichCPR
- F3284-8093
- 2-(piperidin-4-yl)benzothiazole
- Oprea1_539563
- CYASANLJWAJEPW-UHFFFAOYSA-N
- 51784-73-7
- G29368
- BBL011821
- ALBB-005785
- STK411446
- DB-038264
- MDL： MFCD01815501
- Inchi： 1S/C12H14N2S/c1-2-4-11-10(3-1)14-12(15-11)9-5-7-13-8-6-9/h1-4,9,13H,5-8H2
- InChI Key： CYASANLJWAJEPW-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1C1CCNCC1

Computed Properties

Exact Mass: 218.08792
Monoisotopic Mass: 218.088
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.2A^2
XLogP3: 2.5

Experimental Properties

Density: 1.288
Boiling Point: 361.516℃/760mmHg
Flash Point: 188.4°C
Refractive Index: 1.629
PSA: 24.92

2-(piperidin-4-yl)-1,3-benzothiazole Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

2-(piperidin-4-yl)-1,3-benzothiazole Pricemore >>

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Chemenu	CM157441-5g	2-(4-Piperidinyl)-1,3-benzothiazole	51784-73-7	95%	5g	$449	2021-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	027117-1g	2-(4-Piperidinyl)-1,3-benzothiazole	51784-73-7		1g	1527.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	027117-500mg	2-(4-Piperidinyl)-1,3-benzothiazole	51784-73-7		500mg	990.0CNY	2021-07-13
Chemenu	CM157441-250mg	2-(4-Piperidinyl)-1,3-benzothiazole	51784-73-7	95%	250mg	$***	2023-05-30
Chemenu	CM157441-1g	2-(4-Piperidinyl)-1,3-benzothiazole	51784-73-7	95%	1g	$***	2023-05-30
Chemenu	CM157441-5g	2-(4-Piperidinyl)-1,3-benzothiazole	51784-73-7	95%	5g	$***	2023-05-30
Apollo Scientific	OR32774-1g	2-(Piperidin-4-yl)-1,3-benzothiazole	51784-73-7	95%	1g	£124.00	2025-02-20
Apollo Scientific	OR32774-5g	2-(Piperidin-4-yl)-1,3-benzothiazole	51784-73-7	95%	5g	£445.00	2023-09-02
abcr	AB257157-500 mg	2-(4-Piperidinyl)-1,3-benzothiazole, 95%; .	51784-73-7	95%	500mg	€172.20	2023-04-27
abcr	AB257157-1 g	2-(4-Piperidinyl)-1,3-benzothiazole, 95%; .	51784-73-7	95%	1g	€197.30	2023-04-27